Cas no 80864-33-1 (4-(bromomethyl)cyclopentene)

4-(Bromomethyl)cyclopentene is a versatile brominated cyclopentene derivative used as a key intermediate in organic synthesis and pharmaceutical applications. Its reactive bromomethyl group enables efficient functionalization, making it valuable for cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The compound's cyclopentene backbone offers structural flexibility, facilitating the construction of complex cyclic frameworks. It is particularly useful in the synthesis of fine chemicals, agrochemicals, and bioactive molecules. High purity and stability under controlled conditions ensure reliable performance in demanding synthetic workflows. Proper handling is advised due to its sensitivity to moisture and potential reactivity.
4-(bromomethyl)cyclopentene structure
4-(bromomethyl)cyclopentene structure
Product Name:4-(bromomethyl)cyclopentene
CAS No:80864-33-1
MF:C6H9Br
MW:161.039661169052
MDL:MFCD20622323
CID:4196452
PubChem ID:11217413
Update Time:2025-06-08

4-(bromomethyl)cyclopentene Chemical and Physical Properties

Names and Identifiers

    • Cyclopentene, 4-(bromomethyl)-
    • 4-(BROMOMETHYL)CYCLOPENTENE
    • AB76476
    • ZJJCUBVFAXPMQD-UHFFFAOYSA-N
    • SCHEMBL6562119
    • EN300-300650
    • 80864-33-1
    • FDA86433
    • 4-(BROMOMETHYL)CYCLOPENT-1-ENE
    • 833-663-7
    • (cyclopent-3-en-1-yl)methyl bromide
    • 4-(bromomethyl)cyclopentene
    • MDL: MFCD20622323
    • Inchi: 1S/C6H9Br/c7-5-6-3-1-2-4-6/h1-2,6H,3-5H2
    • InChI Key: ZJJCUBVFAXPMQD-UHFFFAOYSA-N
    • SMILES: BrCC1CC=CC1

Computed Properties

  • Exact Mass: 159.98876g/mol
  • Monoisotopic Mass: 159.98876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 68.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 0Ų

4-(bromomethyl)cyclopentene Pricemore >>

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